5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H13BrN4O3/c1-11-22-17-14(6-3-9-21-17)19(26)24(11)13-5-2-4-12(10-13)23-18(25)15-7-8-16(20)27-15/h2-10H,1H3,(H,23,25)
• InChI Key: PVBKALMPQRBARD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=O)N1C3=CC=CC(=C3)NC(=O)C4=CC=C(O4)Br
• Molecular Formula: C19H13BrN4O3
• Molecular Weight: 425.2 g/mol

Description

5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H13BrN4O3 and its molecular weight is 425.242. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiprotozoal Applications

Research has shown that compounds structurally related to "5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide" have exhibited strong antiprotozoal activities. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have demonstrated significant in vitro and in vivo efficacy against Trypanosoma b. rhodesiense and Plasmodium falciparum, pointing to potential applications in treating diseases like sleeping sickness and malaria (Ismail et al., 2004).

Antimicrobial Applications

Compounds with similar structures have shown significant antibacterial and antimycobacterial activities against a variety of microbial strains, including Escherichia coli, S. typhi, S. aureus, B. subtilis, M. tuberculosis, and M. avium. These findings suggest that "5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide" and its analogues could be valuable in developing new antimicrobial agents (Chambhare et al., 2003).

Anticancer and Anti-5-lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives, structurally related to "5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide," were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds have shown promising cytotoxic activities against cancer cell lines, highlighting their potential in cancer therapy and inflammation treatment (Rahmouni et al., 2016).

Anti-Inflammatory and Antinociceptive Properties

The design and synthesis of thiazolopyrimidine derivatives have been carried out, with some showing significant antinociceptive and anti-inflammatory activities. These findings indicate the potential of "5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide" related compounds in developing new treatments for pain and inflammation (Selvam et al., 2012).

Antiviral Activity

Compounds based on the structural framework of "5-bromo-N-(3-(2-methyl-4-oxopyrido[2,3-d]pyrimidin-3(4H)-yl)phenyl)furan-2-carboxamide" have also been evaluated for their antiviral activities, including promising effects against avian influenza virus H5N1. This suggests a potential application in the treatment and management of viral infections (Flefel et al., 2012).